Cas no 1353984-36-7 (6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride)

• Product Name: 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride
• CAS No: 1353984-36-7
• MF: C₁₁H₁₉ClN₄O
• MW: 258.747761011124
• MDL: MFCD21098546
• CID: 2091516
• PubChem ID: 66569699
• Update Time: 2025-10-31

6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride
• 6-ethoxy-N-piperidin-3-ylpyrimidin-4-amine,hydrochloride
• AKOS024463951
• 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-aminehydrochloride
• 6-ethoxy-N-piperidin-3-ylpyrimidin-4-amine;hydrochloride
• (6-Ethoxy-pyrimidin-4-yl)-piperidin-3-yl-amine hydrochloride
• 1353984-36-7
• DB-299913

• MDL： MFCD21098546
• Inchi： 1S/C11H18N4O.ClH/c1-2-16-11-6-10(13-8-14-11)15-9-4-3-5-12-7-9;/h6,8-9,12H,2-5,7H2,1H3,(H,13,14,15);1H
• InChI Key： IRMARFRLNFXIGL-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1=CC(=NC=N1)NC1CNCCC1

Computed Properties

• Exact Mass: 258.1247389g/mol
• Monoisotopic Mass: 258.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride

Comprehensive Overview of 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride (CAS No. 1353984-36-7)

The compound 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride (CAS No. 1353984-36-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its pyrimidine core and piperidine substituent, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which make it a promising candidate for targeting specific biological pathways.

In recent years, the demand for small molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride fits into this trend as a potential scaffold for designing novel therapeutics. Its ethoxy and amine functionalities contribute to its solubility and binding affinity, making it a versatile intermediate in synthetic chemistry. The hydrochloride salt form further enhances its stability, a critical factor for laboratory and industrial applications.

The rise of AI-driven drug discovery has also put compounds like 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride in the spotlight. Computational models frequently analyze such molecules for their ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a hot topic in modern pharmacology. Researchers often search for "pyrimidine derivatives in drug design" or "piperidine-based bioactive compounds," reflecting the growing curiosity about this chemical space. This compound's unique structure aligns with these queries, offering a fertile ground for innovation.

From a synthetic perspective, 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride is synthesized through multi-step organic reactions, often involving nucleophilic substitution and amine protection-deprotection strategies. Its purity and yield are critical for downstream applications, prompting frequent searches for "optimized synthesis of pyrimidine amines." The compound's CAS No. 1353984-36-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and publications.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperidine moiety is a common feature in CNS-active molecules, leading to speculation about its applicability in neurological disorders. Queries like "piperidine derivatives for CNS targets" highlight this trend. While further studies are needed, the structural attributes of 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride make it a compelling candidate for exploratory research.

In summary, 6-Ethoxy-N-(piperidin-3-yl)pyrimidin-4-amine hydrochloride (CAS No. 1353984-36-7) represents a convergence of synthetic chemistry, drug discovery, and computational biology. Its relevance to contemporary research themes, such as kinase inhibition and CNS therapeutics, ensures its continued prominence in scientific discourse. As the field evolves, this compound is likely to remain a key player in the quest for innovative medicinal solutions.